
Technical Guide: Solubility Profile of 4-Chloro-3-
ethylbenzyl Alcohol[1][2]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Chloro-3-ethylbenzyl alcohol

CAS No.: 1314929-17-3

Cat. No.: B1425650

Get Quote

Executive Summary & Compound Profile
4-Chloro-3-ethylbenzyl alcohol is a functionalized aromatic alcohol used primarily as an

intermediate in the synthesis of agrochemicals and active pharmaceutical ingredients (APIs).[1]

[2][3] Its solubility behavior is governed by the competition between its polar hydroxymethyl

head group and its lipophilic chloro-ethyl-substituted benzene core.[1][2]
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Property Detail Implication for Solubility

CAS Number 1314929-17-3 Unique Identifier

Molecular Formula C₉H₁₁ClO MW: 170.64 g/mol

Structure
Benzyl alcohol core + 3-Ethyl +

4-Chloro

Lipophilic Shift: The ethyl and

chloro groups significantly

reduce water solubility

compared to unsubstituted

benzyl alcohol.[1][2][3][4]

Predicted LogP ~2.7 – 3.1

High Lipophilicity: Indicates

strong affinity for non-polar and

moderately polar organic

solvents.[1][2][4]

H-Bond Donors 1 (-CH₂OH)

Capable of H-bonding; soluble

in protic solvents (alcohols).[1]

[2][4]

Physical State
Low-melting solid or viscous

liquid

Note:[1][4][5] Analogues (e.g.,

4-chlorobenzyl alcohol) are

solids (MP ~70°C), but the 3-

ethyl group disrupts crystal

packing, likely lowering the

melting point.[1]

Solubility Landscape
The following data categorizes solvent compatibility based on the principle of "like dissolves

like," validated by the functional group analysis of the chloro-ethyl-benzene moiety.

Solvent Compatibility Table (Estimated)
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Solvent Class
Representative
Solvents

Solubility Rating Mechanistic Insight

Polar Aprotic DMSO, DMF, DMAc
Excellent (>100

mg/mL)

The sulfoxide/amide

oxygens accept H-

bonds from the benzyl

alcohol -OH, while the

organic backbone

accommodates the

lipophilic ring.[1][4]

Ideal for stock

solutions.[1][2]

Chlorinated
Dichloromethane

(DCM), Chloroform

Excellent (>100

mg/mL)

High affinity for the

chloro-substituted

aromatic ring.[1][2][4]

Excellent for

extraction and

reaction media.[1][2]

[6]

Polar Protic
Methanol, Ethanol,

Isopropanol
Good to Excellent

The hydroxyl group

facilitates solvation via

H-bonding.[1][4]

Solubility may

decrease slightly in

higher alcohols (e.g.,

n-butanol) as polarity

drops.[1][2]

Esters/Ethers
Ethyl Acetate, THF,

MTBE
Good (>50 mg/mL)

Good general

solubility.[1][2][4] THF

is particularly effective

due to its ability to

accept H-bonds.[1][2]

Aromatic Toluene, Xylene Moderate Soluble due to

ngcontent-ng-
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stacking interactions,

but the polar -OH

group may cause

insolubility at very low

temperatures.[1]

Alkanes
Hexanes, Heptane,

Pentane
Low / Poor

The polar -OH group

often leads to

immiscibility (oiling

out) or precipitation.[1]

[4] Useful as an anti-

solvent in

recrystallization.[1][2]

Aqueous Water, PBS Buffer Very Low (<1 mg/mL)

The hydrophobic

effect of the 4-Cl and

3-Ethyl groups

overrides the

hydrophilicity of the

single -OH group.[1]

[4]

Strategic Solvent Selection
The choice of solvent depends heavily on the operational phase: Reaction, Purification, or

Analysis.[1][2]

Visualization: Solvent Selection Decision Tree
The following diagram illustrates the logical flow for selecting a solvent based on the intended

application.
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Select Application

Reaction Medium Purification / Isolation Analysis (HPLC/NMR)

Nucleophilic Substitution? Oxidation of Alcohol? Recrystallization Liquid-Liquid Extraction NMR Solvent HPLC Mobile Phase

Use: DMF or DMSO
(High Solubility, Polar)

Use: DCM or Toluene
(Inert, Good Solubility)

Solvent Pair:
EtOAc (Solvent) + Hexanes (Anti-solvent)

Organic Phase: DCM or EtOAc
Aqueous Phase: Brine

Use: CDCl3 or DMSO-d6
(Avoid D2O)

Use: MeCN/Water or MeOH/Water
(Gradient Elution)

Click to download full resolution via product page

Figure 1: Decision matrix for solvent selection based on experimental intent.

Experimental Protocols
Since exact literature values are sparse, researchers must validate solubility empirically.[1][2]

Protocol A: Gravimetric Solubility Screening
Objective: Determine the saturation point of 4-Chloro-3-ethylbenzyl alcohol in a specific

solvent.

Preparation: Weigh 100 mg of the compound into a 4 mL glass vial.

Addition: Add the solvent of interest in 100 µL increments (micropipette).

Agitation: Vortex for 30 seconds and sonicate for 1 minute after each addition.

Observation: Check for clarity.

Clear Solution: Soluble at current concentration.[1][2]
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Cloudy/Solid Remains: Insoluble.[1][2][7]

Calculation:

[1][2]

Temperature Stress: If insoluble at RT, heat to 50°C to assess potential for recrystallization.

Protocol B: Recrystallization Strategy
Given the compound's profile, a binary solvent system is recommended for purification.[1][2]

Solvent (Good): Ethyl Acetate or Ethanol (dissolves compound at hot temp).[1][2]

Anti-Solvent (Bad): Hexanes or Heptane (induces precipitation upon cooling).[1][2]

Method:

Dissolve crude solid in minimum hot Ethyl Acetate.[1][2]

Slowly add hot Hexanes until persistent cloudiness appears.

Add one drop of Ethyl Acetate to clear the solution.[1][2]

Allow to cool slowly to RT, then to 4°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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